molecular formula C15H12ClN3O B3035101 3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone CAS No. 303091-12-5

3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone

Cat. No.: B3035101
CAS No.: 303091-12-5
M. Wt: 285.73 g/mol
InChI Key: NJZKOQZRLNXYLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone, also known as 4-chloro-2,6-dimethyl-3-aminoquinazoline, is a synthetic compound that has been used in various scientific research applications. It is an aromatic amine that is commonly used in the synthesis of organic compounds and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Antitumor Properties

R115777, a derivative of 3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone, is a potent inhibitor of farnesyl protein transferase. This compound has significant antitumor effects in vivo after oral administration in mice. R115777 originated from Janssen's ketoconazole and retinoic acid catabolism programs and is currently in phase III clinical evaluation due to its pharmacological potential in cancer treatment (Venet, End, & Angibaud, 2003).

Synthesis of Substituted Derivatives

3-Amino-2-methyl-4(3H)-quinazolinone has been used in the synthesis of various substituted derivatives. It has been lithiated with n-butyllithium, allowing it to react with different electrophiles to yield 2-substituted derivatives. This method provides access to a range of substituted 3-(methylamino)-2-alkyl-4(3H)-quinazolinones, showing the versatility of this compound in chemical synthesis (Smith, El‐Hiti, Abdel-megeed, & Abdo, 1996).

Antimicrobial Applications

A novel 3-amino-4(3H)-quinazolinone was synthesized via multiple routes for producing various derivatives, including urea, thiourea, thiazole, and pyrimidine. These derivatives demonstrated antimicrobial activities, underscoring the potential of this compound in developing new antimicrobial agents (Ammar et al., 2011).

Synthesis of Peptide Derivatives

Peptide derivatives of quinazolin-3(4H)-one, a compound related to this compound, have been synthesized and shown to possess significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This indicates the potential for these compounds in antibacterial drug development (Kapoor, Nabi, Gupta, & Gupta, 2017).

Cytotoxic Evaluation

In a study exploring the cytotoxic effects of quinazolinone-1, 3, 4-oxadiazole derivatives, compounds containing 3-amino-4(3H) quinazolinone derivatives demonstrated significant cytotoxic activity against cancer cell lines. This research highlights the compound's potential application in cancer therapy (Hassanzadeh et al., 2019).

Mechanism of Action

The mechanism of action of quinazolinones can vary widely depending on their structure and the biological target. Some quinazolinones are known to inhibit enzymes, while others may interact with receptors or other cellular components .

Safety and Hazards

The safety and hazards of quinazolinones can vary widely depending on their specific structure. Some quinazolinones may be irritants or toxic, while others may have low toxicity. It’s important to refer to the specific safety data sheet (SDS) for each compound .

Properties

IUPAC Name

3-amino-2-(4-chlorophenyl)-6-methylquinazolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12ClN3O/c1-9-2-7-13-12(8-9)15(20)19(17)14(18-13)10-3-5-11(16)6-4-10/h2-8H,17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NJZKOQZRLNXYLI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)N=C(N(C2=O)N)C3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12ClN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

303091-12-5
Record name 3-AMINO-2-(4-CHLOROPHENYL)-6-METHYL-4(3H)-QUINAZOLINONE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone
Reactant of Route 2
Reactant of Route 2
3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone
Reactant of Route 3
Reactant of Route 3
3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone
Reactant of Route 4
Reactant of Route 4
3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone
Reactant of Route 5
3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone
Reactant of Route 6
3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.